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Compound of Interest

Compound Name: Ferrous lactate

Cat. No.: B1158659 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Ferrous lactate (Iron (II) lactate) is the iron(II) salt of lactic acid, commonly available as a

dihydrate or trihydrate.[1][2] It serves as a soluble and bioavailable source of ferrous iron

(Fe²⁺), which is more readily absorbed by cells compared to its ferric (Fe³⁺) counterpart.[3][4] In

research, ferrous lactate is a critical reagent for studying iron metabolism, cellular respiration,

and iron-deficiency models.[5] Notably, it is widely used to induce ferroptosis, an iron-

dependent form of regulated cell death characterized by the accumulation of lipid reactive

oxygen species (ROS).[6][7] The ability to reliably prepare stable ferrous lactate solutions is

crucial for obtaining reproducible experimental results.

This document provides a detailed protocol for the preparation of ferrous lactate stock

solutions and their application in cell culture for inducing ferroptosis.

Properties of Ferrous Lactate
Ferrous lactate is a greenish-white crystalline powder.[8][9] It is soluble in water but practically

insoluble in ethanol.[2][10] Aqueous solutions are susceptible to oxidation, where the ferrous

iron (Fe²⁺) is converted to ferric iron (Fe³⁺), often indicated by a color change to a yellow-brown

hue.[8] This process can be accelerated by exposure to light, heat, and air.[8][11] Therefore,

proper handling and storage are essential to maintain the integrity of the compound.
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Table 1: Physicochemical Properties of Ferrous Lactate

Property Value References

Chemical Formula
C₆H₁₀FeO₆ · xH₂O (x=2 or
3)

[1]

Molecular Weight
233.99 g/mol (anhydrous

basis)
[10]

Appearance
Greenish-white crystals or light

green powder
[1][9][10]

Solubility
Soluble in water; practically

insoluble in ethanol
[1][2][10]

pH 4.0 - 6.0 (for a 1-2% solution) [1][10]

| Stability | Sensitive to light, air, and moisture; oxidizes over time. |[2][8][11][12] |

Protocol for Preparing a 100 mM Ferrous Lactate
Stock Solution
This protocol describes the preparation of a 100 mM stock solution suitable for cell culture and

other research applications. Due to the oxidative instability of ferrous lactate in solution, it is

highly recommended to prepare the solution fresh for each experiment.

3.1 Materials and Equipment

Ferrous Lactate (trihydrate, M.W. = 288.03 g/mol )

High-purity, deoxygenated water (e.g., autoclaved and cooled, or sparged with nitrogen gas)

Analytical balance

Spatula

Weighing paper

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-193.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrous-Lactate
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-193.pdf
https://lacticacid.net/ferrouslactatemanufacturers.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrous-Lactate
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-193.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1284153.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrous-Lactate
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-193.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrous-Lactate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1284153.htm
https://www.chembk.com/en/chem/ferrous%20lactate
https://naturallifeworth.com/product/ferrous-lactate-supplier/
https://www.atamanchemicals.com/ferrous-lactate_u34074/
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volumetric flask (e.g., 10 mL)

Magnetic stirrer and stir bar

Sterile syringe filters (0.22 µm pore size)

Sterile conical tubes or vials for storage

3.2 Preparation Workflow
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Preparation Steps

Start: Gather Materials

1. Calculate Mass
(e.g., 288.03 mg for 10 mL of 100 mM)

 

2. Weigh Ferrous Lactate

 

3. Dissolve in Deoxygenated Water
(in volumetric flask)

 

4. Mix Thoroughly

 

5. Sterile Filter (0.22 µm)

 

End: Fresh Solution Ready for Use
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Simplified Ferroptosis Induction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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